Cas no 1379972-46-9 (1-(thiophen-3-yl)propan-1-amine hydrochloride)

• Product Name: 1-(thiophen-3-yl)propan-1-amine hydrochloride
• CAS No: 1379972-46-9
• MF: C₇H₁₂ClNS
• MW: 177.69487953186
• MDL: MFCD08450649
• CID: 5042897
• PubChem ID: 19093817
• Update Time: 2025-06-27

1-(thiophen-3-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-3-yl)propan-1-amine hydrochloride

• MDL： MFCD08450649
• Inchi： 1S/C7H11NS.ClH/c1-2-7(8)6-3-4-9-5-6;/h3-5,7H,2,8H2,1H3;1H
• InChI Key： XNCKLBRRQKRSAO-UHFFFAOYSA-N
• SMILES： C(C1C=CSC=1)(N)CC.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(thiophen-3-yl)propan-1-amine hydrochloride

Introduction to 1-(Thiophen-3-yl)propan-1-amine Hydrochloride (CAS No. 1379972-46-9)

1-(Thiophen-3-yl)propan-1-amine hydrochloride (CAS No. 1379972-46-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-thienylpropylamine hydrochloride, is a derivative of thiophene and propylamine, and its hydrochloride salt form enhances its solubility and stability, making it an attractive candidate for various chemical and biological studies.

The structure of 1-(thiophen-3-yl)propan-1-amine hydrochloride consists of a thiophene ring attached to a propylamine chain, with the entire molecule being protonated to form the hydrochloride salt. The thiophene ring, a five-membered heterocyclic compound containing sulfur, imparts unique electronic and steric properties to the molecule, which can influence its biological activity and reactivity.

In recent years, there has been growing interest in the development of compounds with thiophene moieties due to their potential therapeutic applications. Research has shown that compounds containing thiophene rings can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the propylamine chain in 1-(thiophen-3-yl)propan-1-amine hydrochloride further enhances its potential as a lead compound for drug discovery.

1-(Thiophen-3-yl)propan-1-amine hydrochloride has been studied for its potential as a modulator of various biological targets. One area of focus has been its interaction with neurotransmitter systems. Studies have shown that this compound can interact with serotonin receptors, which are involved in regulating mood, appetite, and sleep. This interaction suggests that 1-(thiophen-3-yl)propan-1-amine hydrochloride may have potential applications in the treatment of mood disorders such as depression and anxiety.

In addition to its potential as a serotonin receptor modulator, 1-(thiophen-3-yl)propan-1-amine hydrochloride has also been investigated for its effects on other neurotransmitter systems. For example, research has indicated that it can interact with dopamine receptors, which are crucial for motor control and reward pathways. This property makes it a promising candidate for the development of treatments for neurological disorders such as Parkinson's disease.

The pharmacological profile of 1-(thiophen-3-yl)propan-1-amine hydrochloride is further enhanced by its ability to cross the blood-brain barrier (BBB). The BBB is a selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can effectively cross the BBB are highly valuable in the development of central nervous system (CNS) drugs. Studies have shown that 1-(thiophen-3-yl)propan-1-amine hydrochloride can readily cross the BBB, making it an attractive candidate for CNS-targeted therapies.

In terms of safety and toxicity, preliminary studies have indicated that 1-(thiophen-3-yl)propan-1-amine hydrochloride exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its safety profile and potential side effects. Preclinical studies have shown promising results in terms of its efficacy and safety, but clinical trials are necessary to validate these findings in human subjects.

The synthesis of 1-(thiophen-3-yl)propan-1-amine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-thiophenecarboxaldehyde with propylamine followed by protonation with hydrochloric acid to form the hydrochloride salt. This synthetic method is scalable and can be adapted for large-scale production if needed.

In conclusion, 1-(thiophen-3-yl)propan-1-amine hydrochloride (CAS No. 1379972-46-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its potential benefits and optimize its properties for clinical use.